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Compound of Interest

Compound Name: Disodium citrate sesquihydrate

Cat. No.: B8208729

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed, step-by-step protocol for the preparation of a
stock solution of Disodium citrate sesquihydrate. This reagent is widely used in various
biological and pharmaceutical applications, including as a buffering agent, an anticoagulant,
and in the formulation of drug products.[1][2][3] Adherence to this protocol will ensure the
accurate and reproducible preparation of the solution for experimental use.

Compound Data and Properties

Disodium citrate sesquihydrate is a sodium salt of citric acid that is freely soluble in water.[1]
[4] It is important to note that the compound is hygroscopic, meaning it readily absorbs
moisture from the atmosphere; therefore, it should be handled promptly and stored in a tightly
sealed container.[2][5]

Table 1: Physicochemical Properties of Disodium Citrate Sesquihydrate
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Property Value References
Molecular Formula CeHeNa207-1.5H20 [2][6]
Molecular Weight 263.11 g/mol [41[6]
Appearance White crystalline powder (11041071
Solubility in Water 263.1 g/L at 20°C [4115]

pH (5% w/v solution) 4.6 -5.2 at 25°C [5]

Materials and Equipment

o Deionized (DI) or distilled (dH20) water

» Analytical balance

e Spatula and weigh boat/paper

Disodium citrate sesquihydrate (Reagent grade or higher)

o Volumetric flask (appropriate size for the desired final volume)

e Graduated cylinder

e Magnetic stirrer and stir bar

o Beaker

e Funnel

» Sterile storage bottle(s)

o Personal Protective Equipment (PPE): safety goggles, lab coat, gloves

Safety Precautions

o Always wear appropriate PPE, including safety goggles, a lab coat, and gloves, when

handling chemicals.[8]
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o Work in a well-ventilated area or under a chemical fume hood to avoid inhalation of the
powder.

o Refer to the Safety Data Sheet (SDS) for Disodium citrate sesquihydrate for
comprehensive safety information.[9][10][11]

» Disodium citrate sesquihydrate is incompatible with strong oxidizing agents.[7][10]

Experimental Protocol: Stock Solution Preparation

This protocol outlines the preparation of a stock solution to a desired molarity. The example
calculation is for 100 mL of a 0.5 M solution.

4.1. Calculation

» Determine the required mass of Disodium citrate sesquihydrate using the following
formula:

o Mass (g) = Desired Molarity (mol/L) x Molecular Weight ( g/mol ) x Final Volume (L)
o Example Calculation for 100 mL of a 0.5 M solution:

o Mass (g) = 0.5 mol/L x 263.11 g/mol x 0.100 L

o Mass (g) =13.16 g
4.2. Step-by-Step Procedure

» Weighing: Place a weigh boat on the analytical balance and tare it. Carefully weigh out the
calculated mass (e.g., 13.16 g) of Disodium citrate sesquihydrate powder.

» Dissolving: Add approximately 70-80% of the final desired volume of DI water (e.g., 70-80
mL for a 100 mL solution) to a beaker containing a magnetic stir bar.

e Place the beaker on a magnetic stirrer and begin stirring. Slowly add the weighed powder to
the vortex of the stirring water to facilitate dissolution and prevent clumping.
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Continue stirring until the powder is completely dissolved. The solution should be clear and
colorless.

Volume Adjustment: Carefully transfer the dissolved solution into a 100 mL volumetric flask
using a funnel. Rinse the beaker with a small amount of DI water and add the rinsing to the
volumetric flask to ensure a complete transfer.

Add DI water to the volumetric flask until the bottom of the meniscus reaches the calibration
mark.

Final Mixing: Cap the volumetric flask and invert it 10-15 times to ensure the solution is
homogeneous.

Storage: Transfer the final stock solution into a clearly labeled, sterile storage bottle. The
label should include the name of the solution (Disodium Citrate Sesquihydrate Stock
Solution), concentration (e.g., 0.5 M), preparation date, and your initials.

Storage and Stability

o Storage: Store the prepared solution in a tightly capped container at room temperature or as
required by your specific application.[9][10] Due to its role as a buffering agent, it has a shelf
life of up to 3 months at room temperature.[12]

 Stability: The solution is chemically stable under normal laboratory conditions.[10][11]
Visually inspect for any signs of microbial growth or precipitation before use, especially if not
prepared under sterile conditions.

Experimental Workflow

The following diagram illustrates the key steps in the preparation of the Disodium citrate
sesquihydrate stock solution.
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Workflow for Stock Solution Preparation

Preparation Phase

1. Calculate Mass
(Molarity x MW x Volume)

2. Weigh Compound

:

Solution Phase

3. Dissolve in ~80% Solvent
4. Transfer to Volumetric Flask
5. Adjust to Final Volume

6. Mix Thoroughly

:

Finalization

Click to download full resolution via product page

Caption: A step-by-step workflow for preparing a chemical stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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